Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate

• Molecular Formula: C10H10N4O3S2
• Molecular Weight: 298.3 g/mol
• IUPAC Name: ethyl 4-methyl-2-(thiadiazole-4-carbonylamino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C10H10N4O3S2/c1-3-17-9(16)7-5(2)11-10(19-7)12-8(15)6-4-18-14-13-6/h4H,3H2,1-2H3,(H,11,12,15)
• InChI Key: GUERGUVRKRHHFE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CSN=N2)C

Description

Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives and has shown promising results in various biological studies.

Mechanism of Action

The mechanism of action of Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes and proteins involved in various biological processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, antimicrobial, antifungal, and anticancer activities. The compound has also been shown to have antioxidant properties and may have potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate in lab experiments is its potential for multiple applications. The compound has shown promising results in various biological studies, making it a versatile tool for researchers. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its potential use in clinical settings.

Future Directions

There are several future directions for the study of Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. This could lead to the development of more specific and effective drugs for various diseases. Another direction is to study the compound's potential use as an antioxidant and in the treatment of neurodegenerative diseases. Additionally, further research could explore the compound's potential use in combination with other drugs for enhanced therapeutic effects.
In conclusion, Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate is a promising compound with potential applications in various fields of medicinal chemistry. Its anti-inflammatory, antimicrobial, antifungal, and anticancer activities, as well as its antioxidant properties, make it a versatile tool for researchers. However, further research is needed to fully understand its mechanism of action and potential use in clinical settings.

Synthesis Methods

Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate can be synthesized via a multistep reaction process. The synthesis involves the condensation of 2-aminothiazole with ethyl acetoacetate followed by the reaction with thionyl chloride to form the acid chloride. The acid chloride is then reacted with 1,2,3-thiadiazole-4-ylamine to give the desired product.

Scientific Research Applications

Ethyl 4-methyl-2-[(1,2,3-thiadiazol-4-ylcarbonyl)amino]-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in various biological studies, including anti-inflammatory, antimicrobial, antifungal, and anticancer activities. The compound has also been studied for its potential use as an antioxidant and as a drug for the treatment of neurodegenerative diseases.